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Compound of Interest

2-Chloroethanamine-
d4hydrochloride

Cat. No.: B1146207

Compound Name:

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 2-Chloroethanamine-d4
hydrochloride (CAS 172333-26-5) is not readily available in the public domain. This guide has
been compiled using data from the safety data sheets of its non-deuterated analogue, 2-
Chloroethylamine hydrochloride (CAS 870-24-6). The toxicological properties of the deuterated
compound have not been fully investigated.[1] This material should be handled with extreme

care by trained professionals only, assuming it presents similar or identical hazards to its non-
deuterated counterpart.

Identification
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Property

Value

Chemical Name

2-Chloroethanamine-d4 hydrochloride

2-Aminoethyl-d4 chloride hydrochloride, 2-

Synenyms Chloroethyl-d4-amine HCI[2]
CAS Number 172333-26-5[2]

EC Number Not available

Molecular Formula C2HsD4CI2N

Molecular Weight 120.01 g/mol

Intended Use

For research use only. Laboratory chemicals,
synthesis of substances.[1][3]

Physical and Chemical Properties

The following data is for the non-deuterated 2-Chloroethylamine hydrochloride and serves as

an estimate.

Property Value Source(s)
White to light beige crystalline

Appearance ) [4]
powder or solid.

Melting Point 140-150 °C [4][5]

Decomposition Temp. >150 °C [6]

Solubility Soluble in water. [41[6]

pH 2 - 3 (for a solution) [6]

N Stable under normal storage
Stability

conditions.[4][7]

Hazard Identification and Classification
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Classification for the non-deuterated analogue, 2-Chloroethylamine hydrochloride, is as

follows:

Hazard Class Category GHS Code Description
) Causes severe skin
Skin
) o 1B H314 burns and eye
Corrosion/Irritation
damage.[3][6]
Suspected of causing
Germ Cell )
o 2 H341 genetic defects.[3][6]
Mutagenicity
[8]
May be corrosive to
Corrosive to Metals 1 H290
metals.[3]
Signal Word:Danger[5]
Hazard Pictograms:
Precautionary Statements:
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Code Statement Source(s)

Obtain special instructions
P201 [3][8]
before use.

Do not handle until all safety
P202 precautions have been read [6]

and understood.

P260 Do not breathe dust/fume. [3]

Wear protective
P280 gloves/protective clothing/eye [31[61[8]

protection/face protection.

IF SWALLOWED: Rinse
P301+P330+P331 mouth. Do NOT induce [3]

vomiting.

IF ON SKIN (or hair): Take off
immediately all contaminated

P303+P361+P353 ) ) o [1]
clothing. Rinse skin with

water/shower.

IF INHALED: Remove person
P304+P340 to fresh air and keep [1]

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [1]

present and easy to do.

Continue rinsing.

Immediately call a POISON
P310 [6]
CENTER/doctor.

P405 Store locked up. [1][6]

Dispose of contents/container
P501 to an approved waste disposal [8]

plant.
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Emergency and First-Aid Protocols

Immediate medical attention is required for all exposures.[7]
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Exposure Route Protocol Source(s)

Immediately hold eyelids apart
and flush the eye continuously
with running water for at least
Eye Contact 15 minutes. Remove contact [31[7]
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

Immediately flush body and
clothes with large amounts of
water, using a safety shower if
available. Quickly remove all
Skin Contact contaminated clothing, [31[61[7]
including footwear. Wash skin
with soap and running water.
Seek immediate medical

attention.

Remove from the
contaminated area to fresh air.
Lay the patient down and keep

) them warm and rested. If

Inhalation S ) [31[7]

breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

Do NOT induce vomiting. If
vomiting occurs, lean patient
forward or place on their left
side to maintain an open
Ingestion airway and prevent aspiration. [3161[7]
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.
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Firefighting and Accidental Release Measures

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9]

o Specific Hazards: The material is combustible.[3] Heating may cause violent rupture of
containers.[3] Hazardous decomposition products include carbon oxides (CO, COz2), nitrogen
oxides (NOx), and hydrogen chloride gas.[7][9]

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6][7]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area.[9] Wear appropriate personal
protective equipment (see Section 6). Ensure adequate ventilation. Avoid dust formation and
do not breathe dust.[9]

o Environmental Precautions: Prevent the product from entering drains or surface water.[8][9]

o Containment and Cleanup: Use dry cleanup procedures.[3] Sweep up the material, avoiding
dust generation, and shovel it into a suitable, labeled container for disposal.[3][9]

Handling, Storage, and Personal Protection
Experimental Protocol: Safe Handling

o Preparation: Before handling, read and understand the MSDS for the non-deuterated
analogue. Ensure a safety shower and eyewash station are readily accessible.[7]

o Engineering Controls: Handle the material in a well-ventilated area, preferably in a chemical
fume hood.[3][9]

o Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166
or NIOSH standards.[7][9]

o Skin Protection: Wear impervious protective clothing and chemical-resistant gloves (e.g.,
nitrile rubber). Inspect gloves before use.[7][9]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or EN 149 approved
particulate respirator.[7]

o Hygiene: Avoid all personal contact.[3] Do not eat, drink, or smoke in the work area.[3] Wash
hands thoroughly after handling.[3][8]

Storage Conditions:
o Store in a cool, dry, well-ventilated, and locked area.[3][6]
o Keep the container tightly closed and protected from moisture.[4][8]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Visualized Workflows
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Risk Assessment & Review MSDS

:

Implement Engineering Controls
(Fume Hood)

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

:

Weigh/Handle Chemical
in Designated Area

Perform Experiment

Decontaminate Surfaces & Equipment

Dispose of Waste Properly
(P501)

Doff PPE & Wash Hands

Figure 1: Safe Chemical Handling Workflow

Click to download full resolution via product page

Figure 1: Safe Chemical Handling Workflow
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Exposure Occurs

Skin/Eye Contact?

Flush with Water (15 min) Move to Fresh Air Rinse Mouth
Remove Contaminated Clothing Provide Oxygen if Needed DO NOT Induce Vomiting

Yes

Seek Immediate

Medical Attention
(P310)

Figure 2: Emergency Response Logic for Exposure
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Figure 2: Emergency Response Logic for Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Material Safety of 2-
Chloroethanamine-d4 hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146207#2-chloroethanamine-d4-hydrochloride-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103630-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1311830&productDescription=BIS%282-CHLROETHL%29AMINE+HYD+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C0851_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1506188221_Bis-2-ChloroEthylamineHydrochloride-CASNO-821-48-7-MSDS.pdf
https://www.benchchem.com/product/b1146207#2-chloroethanamine-d4-hydrochloride-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1146207#2-chloroethanamine-d4-hydrochloride-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1146207#2-chloroethanamine-d4-hydrochloride-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1146207#2-chloroethanamine-d4-hydrochloride-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1146207?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

